Cas no 62256-36-4 (1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl-)

• Product Name: 1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl-
• CAS No: 62256-36-4
• MF: C₁₇H₁₉N₃O
• MW: 281.352263689041
• CID: 452237
• PubChem ID: 12301298
• Update Time: 2025-04-19

1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl-
• 5-ethyl-5-methyl-2,4-diphenyl-1,2,4-triazolidin-3-one
• DTXSID50486512
• 62256-36-4

• Inchi： 1S/C17H19N3O/c1-3-17(2)18-20(15-12-8-5-9-13-15)16(21)19(17)14-10-6-4-7-11-14/h4-13,18H,3H2,1-2H3
• InChI Key： ZXALPHOUTBXZMH-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)NC(C)(CC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 281.15297
• Monoisotopic Mass: 281.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58